Cas no 1243250-06-7 (8-Amino-6-fluoro-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 8-Amino-6-fluoro-3,4-dihydroquinolin-2(1H)-one
• CAS No: 1243250-06-7
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• MDL: MFCD17078856
• CID: 1088180
• PubChem ID: 51000335
• Update Time: 2025-04-20

8-Amino-6-fluoro-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Amino-6-fluoro-3,4-dihydroquinolin-2(1H)-one
• 8-Amino-6-fluoro-3,4-dihydro-2(1H)-quinolinone
• 8-amino-6-fluoro-3,4-dihydro-2(1H)-quinolinone(SALTDATA: FREE)
• 8-amino-6-fluoro-3,4-dihydro-1H-quinolin-2-one
• ALBB-026301
• 8-amino-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-quinolinone, 8-amino-6-fluoro-3,4-dihydro-
• LS-08939
• AKOS015998465
• MFCD17078856
• 1243250-06-7
• CS-0324704
• 8-Amino-6-fluoro-3,4-dihydro-2-(1H)-quinoline

• MDL： MFCD17078856
• Inchi： 1S/C9H9FN2O/c10-6-3-5-1-2-8(13)12-9(5)7(11)4-6/h3-4H,1-2,11H2,(H,12,13)
• InChI Key： XJJKLYZIDAWJHS-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)CCC(N2)=O)N

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų